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Compound of Interest

Compound Name: Cyclo(Tyr-Hpro)

Cat. No.: B15129380 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental responsibility is paramount. The proper disposal of chemical compounds is

a critical component of this commitment. This guide provides essential, immediate safety and

logistical information for the operational and disposal plans of Cyclo(Tyr-Hpro). In the absence

of a specific Safety Data Sheet (SDS) for this compound, it must be treated as a hazardous

chemical, adhering to established best practices for laboratory waste management.

I. Pre-Disposal Safety Precautions and Chemical
Properties
Before handling Cyclo(Tyr-Hpro) for disposal, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier. If an SDS is not available, the compound should be handled

with the assumption that it is hazardous. Based on data for the closely related compound

Cyclo(L-Pro-L-Tyr), Cyclo(Tyr-Hpro) should be considered toxic if swallowed, in contact with

skin, or inhaled, and may cause organ damage[1].

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.
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Avoid Contamination: Prevent the compound from coming into contact with skin, eyes, or

clothing.

A summary of the known quantitative data for Cyclo(Tyr-Hpro) and related compounds is

presented below for preliminary assessment.

Property Value Source

Cyclo(Tyr-Hpro)

CAS Number 813461-21-1 [2][3]

Cyclo(Tyr-Pro)

Molecular Formula C14H16N2O3 [4][5]

Molecular Weight 260.29 g/mol

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

Cyclo(L-Pro-L-Tyr)

CAS Number 4549-02-4

Appearance White solid

Purity >98%

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO. Limited water

solubility.

II. Step-by-Step Disposal Protocol
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The disposal of Cyclo(Tyr-Hpro) must comply with all local, state, and federal regulations. The

following is a procedural guide for its safe disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

Waste Characterization: All materials contaminated with Cyclo(Tyr-Hpro), including the pure

compound, solutions, and contaminated labware (e.g., pipette tips, gloves, and empty

containers), must be classified as hazardous chemical waste.

Segregation: Keep Cyclo(Tyr-Hpro) waste separate from other waste streams to avoid

incompatible chemical reactions.

Step 2: Waste Collection and Containment

Solid Waste: Place solid Cyclo(Tyr-Hpro) waste and contaminated disposable materials into

a clearly labeled, sealed, and chemically compatible container. The original container, if in

good condition, can be used for the pure compound.

Liquid Waste: Collect solutions containing Cyclo(Tyr-Hpro) in a leak-proof, screw-cap

container. Ensure the container material is compatible with the solvent used.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Cyclo(Tyr-Hpro)," and a description of the contents (e.g., "solid

waste," "solutions in DMSO").

Container Management: Keep waste containers securely closed except when adding waste.

Store containers in a designated satellite accumulation area that is at or near the point of

generation and away from general laboratory traffic.

Step 3: Disposal of Empty Containers

A container that has held Cyclo(Tyr-Hpro) should be treated as hazardous waste.

For a container to be considered "empty," all waste must be removed to the extent possible.

If the compound is determined to be an "acute hazardous waste" (P-listed), the container

must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of
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as hazardous waste.

After proper decontamination, deface all labels on the empty container before disposing of it

as regular trash.

Step 4: Arranging for Waste Pickup

Contact Environmental Health & Safety (EHS): Your institution's EHS department is the

primary contact for arranging the disposal of hazardous chemical waste. They will provide

specific instructions and schedule a pickup by a licensed hazardous waste contractor.

Do Not Use Drains or Regular Trash: Never dispose of Cyclo(Tyr-Hpro) or its solutions

down the sink or in the regular trash. This can lead to environmental contamination and

regulatory violations.

III. Experimental Protocols and Methodologies
This document focuses on disposal procedures. For experimental protocols involving

Cyclo(Tyr-Hpro), researchers should refer to relevant scientific literature and their institution's

specific safety guidelines for handling potent compounds.

IV. Logical Workflow for Disposal Decision Making
The following diagram illustrates the decision-making process for the proper disposal of

Cyclo(Tyr-Hpro).
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Start: Have Cyclo(Tyr-Hpro) waste

Is a specific SDS available?

Treat as hazardous chemical waste

No

Follow disposal instructions in SDS

Yes

Characterize waste: solid, liquid, or contaminated material

Segregate from incompatible waste streams

Place in a labeled, sealed, and compatible container

Store in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Cyclo(Tyr-Hpro).
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Cyclo(Tyr-Hpro), thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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